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Compound of Interest

2-Carbamoylpyridine-3-carboxylic
Compound Name: d
aci

Cat. No.: B186363

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This document provides a clear, step-by-step guide for the safe disposal of 2-
Carbamoylpyridine-3-carboxylic acid (CAS Number: 5860-70-8), ensuring compliance with
general safety standards.

Hazard and Precautionary Summary

While a comprehensive Safety Data Sheet (SDS) for 2-Carbamoylpyridine-3-carboxylic acid
IS not readily available, information for structurally similar compounds and general chemical
safety principles dictate a cautious approach. The available information suggests that this
compound should be handled as a potentially hazardous substance.
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Hazard Statement Precautionary Statement

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.

H316: Causes mild skin irritation

o P271: Use only outdoors or in a well-ventilated
H320: Causes eye irritation
area.

] o P304+P340: IF INHALED: Remove person to
H335: May cause respiratory irritation ] ]
fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

P405: Store locked up.

P501: Dispose of contents/ container to an

approved waste disposal plant.[1]

Step-by-Step Disposal Protocol

Adherence to the following procedures is essential for the safe disposal of 2-
Carbamoylpyridine-3-carboxylic acid and its contaminated containers.

o Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you
are wearing appropriate PPE, including:

o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or a face shield
o Alaboratory coat

» Waste Collection:

o Collect waste 2-Carbamoylpyridine-3-carboxylic acid in a designated, properly labeled,
and sealable container.
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o Do not mix this waste with other chemical waste unless compatibility is certain.

o Keep the waste container closed except when adding waste.

Container Labeling:

o Clearly label the waste container as "Hazardous Waste."

o Include the full chemical name: "2-Carbamoylpyridine-3-carboxylic acid."

o Indicate the primary hazards (e.g., "Irritant").

Storage:

o Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.

o Liquid waste containers should be kept in secondary containment to prevent spills.

Disposal:

o The primary disposal method is to transfer the waste to an approved and licensed
hazardous waste disposal facility.[1][2][3][4][5]

o Do not dispose of 2-Carbamoylpyridine-3-carboxylic acid down the drain or in the
regular trash.[2][6]

o Follow all local, state, and federal regulations for hazardous waste disposal.

Empty Containers:

o Handle empty containers that have not been properly decontaminated as you would the
chemical itself.

o Triple-rinse the container with a suitable solvent. The rinsate should be collected and
disposed of as hazardous waste.

o After decontamination, the container can be disposed of in accordance with institutional
protocols.
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
Carbamoylpyridine-3-carboxylic acid.
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[End: Proper DisposaD
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Caption: Disposal workflow for 2-Carbamoylpyridine-3-carboxylic acid.

This information is intended as a guide and should be supplemented by a thorough review of
your institution's specific safety and disposal protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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